Cas no 2228084-21-5 (2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid
• CAS No: 2228084-21-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5859462
• PubChem ID: 165703273
• Update Time: 2025-05-25

2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid
• 2228084-21-5
• EN300-1746140

• Inchi： 1S/C9H17NO2/c1-5-4-6(5)9(2,3)7(10)8(11)12/h5-7H,4,10H2,1-3H3,(H,11,12)
• InChI Key： FKPQHXMDAFMBGF-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1CC1C)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid

Exploring the Unique Properties and Applications of 2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid (CAS No. 2228084-21-5)

In the ever-evolving landscape of organic chemistry and pharmaceutical research, 2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid (CAS No. 2228084-21-5) has emerged as a compound of significant interest. This structurally unique amino acid derivative combines a cyclopropyl moiety with a branched alkyl chain, offering a distinctive scaffold for drug discovery and biochemical studies. Researchers are particularly intrigued by its potential to modulate protein-protein interactions, a hot topic in modern drug development targeting previously "undruggable" pathways.

The molecular architecture of CAS 2228084-21-5 presents fascinating stereochemical challenges that have captured the attention of synthetic chemists worldwide. With two quaternary carbon centers and a constrained 2-methylcyclopropyl group, this compound serves as an excellent test case for advanced asymmetric synthesis methodologies. Recent breakthroughs in enzymatic resolution and chiral auxiliary approaches have made this molecule more accessible for research purposes, addressing one of the most common search queries regarding its availability.

From a biochemical perspective, the 2-amino-3-methyl substitution pattern in this compound bears resemblance to several non-proteinogenic amino acids found in nature. This structural similarity has sparked investigations into its potential as a metabolic probe or enzyme inhibitor. Cutting-edge studies in chemical biology frequently utilize such modified amino acids to track cellular processes or disrupt specific biosynthetic pathways - an area generating tremendous interest in both academic and pharmaceutical circles.

The pharmaceutical industry has shown growing curiosity about 3-(2-methylcyclopropyl)butanoic acid derivatives as potential building blocks for novel therapeutics. Its unique combination of rigidity (from the cyclopropane ring) and flexibility (from the butanoic acid chain) makes it particularly valuable for designing conformationally constrained peptides. This property aligns perfectly with current trends in peptide-based drug development, where improved metabolic stability and target specificity are paramount concerns.

Analytical characterization of 2228084-21-5 presents interesting challenges and opportunities for method development. The presence of both acidic (carboxyl) and basic (amino) functional groups, along with its hydrophobic cyclopropyl component, requires specialized chromatographic conditions for accurate quantification. This aspect has become increasingly relevant as regulatory agencies emphasize thorough impurity profiling in drug substances - a subject frequently searched by quality control professionals.

In material science applications, the 2-methylcyclopropyl moiety of this compound has attracted attention for its potential to influence polymer properties. Researchers are exploring its incorporation into specialty polyamides, where the strained ring system might impart unique thermal and mechanical characteristics. Such investigations tap into the broader scientific community's interest in sustainable materials with enhanced performance profiles.

The stability profile of 2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid under various conditions represents another active area of investigation. Understanding its degradation pathways is crucial for formulation scientists, particularly given the current industry focus on developing stable, long-acting drug products. This practical consideration frequently appears in search queries from professionals working in pharmaceutical development and manufacturing.

From an environmental standpoint, preliminary studies suggest that CAS 2228084-21-5 exhibits favorable biodegradation characteristics compared to many synthetic organic compounds. This aspect aligns with the growing emphasis on green chemistry principles throughout the chemical industry. Researchers are particularly interested in developing efficient synthetic routes that minimize waste and energy consumption - topics that consistently rank high in scientific literature searches.

The commercial availability of 2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid has improved significantly in recent years, addressing one of the most common inquiries from research groups. Several specialty chemical suppliers now offer this compound in various quantities and purity grades, facilitating broader investigation of its properties and applications. This increased accessibility has contributed to a steady rise in published studies featuring this interesting molecular scaffold.

Looking toward future applications, computational chemists are employing advanced molecular modeling techniques to predict the behavior of 2228084-21-5 in biological systems. These in silico approaches, combined with artificial intelligence-assisted drug design methods, may unlock new therapeutic possibilities for this compound class. Such interdisciplinary research represents one of the most exciting frontiers in modern medicinal chemistry.

In conclusion, 2-amino-3-methyl-3-(2-methylcyclopropyl)butanoic acid (CAS No. 2228084-21-5) stands as a compelling example of how structurally complex small molecules can drive innovation across multiple scientific disciplines. Its unique combination of steric constraints and functional group diversity continues to inspire creative applications in drug discovery, materials science, and beyond. As research tools and synthetic methodologies advance, we can anticipate even more groundbreaking discoveries involving this remarkable compound.